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Compound of Interest

Compound Name: 1-Phenoxynaphthalene

Cat. No.: B15402138

A Comparative Analysis of 1-Phenoxynaphthalene and Alternative High-Temperature Heat
Transfer Fluids

This guide provides a detailed comparison of 1-Phenoxynaphthalene with other common
high-temperature heat transfer fluids, namely Therminol® 66 and Marlotherm® SH. The
information is intended for researchers, scientists, and drug development professionals who
require a thorough understanding of the performance and properties of these fluids in
demanding thermal applications. This document summarizes key physical and thermal
properties, outlines standardized experimental methodologies for their measurement, and
presents a logical workflow for fluid selection.

Data Presentation: Comparative Properties

The selection of a heat transfer fluid is dictated by its physical and thermal properties within the
intended operating temperature range. The following tables provide a comparative summary of
key data for 1-Phenoxynaphthalene, Therminol® 66, and Marlotherm® SH.

Table 1: General and Thermal Properties
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1-
Property Phenoxynaphthale = Therminol® 66 Marlotherm® SH
ne
Composition Phenylnaphthalene Modified Terphenyl Dibenzyltoluene
Clear, colorless to
) Clear, pale yellow o
Appearance yellow viscous o Clear, liquid
o liquid[2][3]
liquid[1]
Operating Up to ~450-500°C -3°C to 345°C (27°F -5°C to 350°C (23°F

Temperature Range

(experimental)[4][5]

to 650°F)[2][3]

to 662°F)[6]

Maximum Film

Temperature

Not established

375°C (705°F)[7]

380°C (716°F)[6][8]

Pour Point

~24°C (Melting Point)
[9]

-32°C (-25°F)[3]

<-34°C

Normal Boiling Point

324-325°C[1]

359°C (678°F)[3]

385 - 395°C[10]

Flash Point (Open

>110°C (>230°F)[1] 184°C (363°F)[3] ~200°C[6][10]
Cup)
Autoignition _
Not available 374°C (705°F)[3] ~500°C[10]
Temperature
Average Molecular )
~204 g/mol 252 g/mol [3] Not available

Weight

Table 2: Thermophysical Properties (Representative Data)
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1-
Temperature . Marlotherm®
Property Phenoxynapht Therminol® 66
(°C) SH
halene
_ 1040 - 1050 (at
Density ( kg/m 3) 25 1085[1] 1005[3]
20°C)[10]
200 Not available ~900 ~900
300 Not available ~820 ~820
Kinematic ) 42 - 52 (at 20°C)
] ) 40 Not available 29.6[3]
Viscosity (cSt) [10]
100 Not available 3.8[3] Not available
200 Not available ~1.0 ~1.2
300 Not available ~0.5 ~0.6
Specific Heat )
25 ~1.5 (estimated) ~1.6 ~1.6
(kJ/kg-K)
200 Not available ~2.1 ~2.1
300 Not available ~2.4 ~2.4
Thermal
o ~0.12
Conductivity 25 ] ~0.11 ~0.13
(estimated)
(W/m-K)
200 Not available ~0.09 ~0.11
300 Not available ~0.08 ~0.10
Vapor Pressure Low (qualitative)
200 ~1 ~0.5
(kPa) [4]
300 Not available ~20 ~10
345 Not available ~101.3 ~40

Note: Data for 1-Phenoxynaphthalene is less complete due to its nature as a research fluid
rather than a commercial product. Some values are estimated based on available literature.
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Commercial fluid data is derived from manufacturer technical data sheets.

Experimental Protocols

Accurate and reproducible data are crucial for the comparison of heat transfer fluids. The
following are summaries of standard experimental methods used to determine the key
properties listed above.

Thermal Stability: ASTM D6743

This method is designed to determine the thermal stability of unused organic heat transfer
fluids at elevated temperatures in the absence of oxygen and water.[11][12]

e Apparatus: A stainless steel ampoule capable of withstanding high pressures and
temperatures.

e Procedure:

[¢]

A known mass of the heat transfer fluid is placed into the stainless-steel ampoule.

[e]

The ampoule is purged with an inert gas, typically nitrogen, to remove oxygen.

[e]

The ampoule is sealed and heated in a controlled oven at a specified test temperature for
a set duration.

[e]

After heating and cooling, the ampoule is opened, and the contents are analyzed.

o Analysis: The thermally stressed fluid is analyzed to quantify the mass percentages of:
o Low-boiling decomposition products (low boilers).
o High-boiling decomposition products (high boilers).
o Gaseous decomposition products.

« Interpretation: The amount of degradation provides an indication of the fluid's relative thermal
stability under the test conditions.[11][13]
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Kinematic Viscosity: ASTM D445

This standard specifies the procedure for determining the kinematic viscosity of liquid
petroleum products, which is applicable to heat transfer fluids.[14][15]

o Apparatus: A calibrated glass capillary viscometer, a constant temperature bath, and a timing
device.

e Procedure:
o A fixed volume of the liquid is introduced into the viscometer.

o The viscometer is placed in a constant temperature bath until the sample reaches the test
temperature.[16]

o The liquid is drawn up into the upper bulb of the viscometer.

o The time taken for the liquid to flow under gravity between two marked points on the
capillary is measured.[17]

» Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by
the calibration constant of the viscometer.[16][17]

Specific Heat Capacity: ASTM E1269

This method uses Differential Scanning Calorimetry (DSC) to determine the specific heat
capacity of thermally stable solids and liquids.[18][19]

o Apparatus: A Differential Scanning Calorimeter (DSC) with a furnace, temperature sensor,
and differential sensor.

e Procedure:
o Abaseline is established by running the DSC with empty sample and reference pans.

o A known mass of a standard reference material with a known specific heat capacity (e.qg.,
sapphire) is heated at a controlled rate, and the heat flow is recorded.[20]
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o A known mass of the sample fluid is sealed in a DSC pan and subjected to the same linear
heating rate.[20]

o Calculation: The specific heat capacity of the sample is calculated by comparing the heat
flow to the sample with the heat flow to the reference material at a given temperature.[20]

Thermal Conductivity: ASTM D7896-19 (Transient Hot
Wire)

This method is used for determining the thermal conductivity, thermal diffusivity, and volumetric
heat capacity of engine coolants and related fluids, and is applicable to heat transfer fluids.[21]
[22]

o Apparatus: A transient hot wire instrument consisting of a thin platinum wire that acts as both
a heating element and a resistance thermometer.[23][24]

e Procedure:
o The hot wire sensor is immersed in the liquid sample.

o A constant current is passed through the wire for a very short duration (typically around 1
second), causing a transient temperature rise.[25]

o The change in the wire's resistance, which is proportional to the temperature rise, is
monitored over time.

» Calculation: The thermal conductivity is calculated from the slope of the temperature rise
versus the logarithm of time. The rapid measurement minimizes the effects of convection.
[23][25]

Mandatory Visualization

The following diagrams illustrate key conceptual frameworks relevant to the selection and
evaluation of heat transfer fluids.
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Fluid Selection Workflow
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Caption: A logical workflow for selecting a suitable heat transfer fluid.
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Key Performance Indicators for Heat Transfer Fluids
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Caption: Interrelated factors contributing to optimal fluid performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1-PHENYLNAPHTHALENE CAS#: 605-02-7 [m.chemicalbook.com]

. Heat transfer fluid | Therminol 66 | Therminol 66 heat transfer fluid [globalhtf.com]
. sintelub.com [sintelub.com]

. info.ornl.gov [info.ornl.gov]

. info.ornl.gov [info.ornl.gov]

. Marlotherm SH | High temperature thermal fluid | High flash point [globalhtf.com]

. rodun-int.com [rodun-int.com]

.
(o] ~ (o)) )] EEN w N =

. lubritec.com [lubritec.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15402138?utm_src=pdf-body-img
https://www.benchchem.com/product/b15402138?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB5342871_EN.htm
https://globalhtf.com/heat-transfer-fluids/compare-therminol-66/
https://www.sintelub.com/wp-content/uploads/PDS/34.Therminol_66.pdf
https://info.ornl.gov/sites/publications/files/Pub35670.pdf
https://info.ornl.gov/sites/publications/files/pub41077.pdf
https://globalhtf.com/temperatures/marlotherm-sh/
https://rodun-int.com/wp-content/uploads/2021/09/TDS-Therminol-66-Rodun-Int-GB.pdf
https://www.lubritec.com/wp-content/uploads/2019/07/MARLOTHERM_SH_info_e_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15402138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

9. tsapps.nist.gov [tsapps.nist.gov]

e 10. htf.krahn.eu [htf.krahn.eu]

e 11. standards.globalspec.com [standards.globalspec.com]
e 12. store.astm.org [store.astm.org]

e 13. standards.iteh.ai [standards.iteh.ali]

e 14. tamson-instruments.com [tamson-instruments.com]

e 15. store.astm.org [store.astm.org]

e 16. ASTM D445 - eralytics [eralytics.com]

e 17.img.antpedia.com [img.antpedia.com]

o 18. standards.iteh.ai [standards.iteh.ali]

¢ 19. mse.ucr.edu [mse.ucr.edu]

o 20. matestlabs.com [matestlabs.com]

e 21. scribd.com [scribd.com]

e 22. store.astm.org [store.astm.org]

e 23. thermtest.com [thermtest.com]

e 24. thermtest.com [thermtest.com]

e 25. Transient Hot-Wire (THW-L1) — Jet Materials [jetmaterials.com]

 To cite this document: BenchChem. [Comparative study of 1-Phenoxynaphthalene and other
heat transfer fluids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15402138#comparative-study-of-1-
phenoxynaphthalene-and-other-heat-transfer-fluids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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